Cas no 1383727-17-0 (SC-2001)

SC-2001 structure
SC-2001 structure
Product Name:SC-2001
CAS No:1383727-17-0
MF:C18H14BrN3O
MW:368.227262973785
CID:6842680
PubChem ID:71460757
Update Time:2025-03-31

SC-2001 Chemical and Physical Properties

Names and Identifiers

    • CHEMBL2172435
    • 1383727-17-0
    • 2-(5-((2H-Pyrrol-2-ylidene)methyl)-4-methoxy-1H-pyrrol-2-yl)-5-bromo-1H-indole
    • SC-2001
    • Inchi: 1S/C18H14BrN3O/c1-23-18-10-16(22-17(18)9-13-3-2-6-20-13)15-8-11-7-12(19)4-5-14(11)21-15/h2-10,20,22H,1H3/b16-15-,17-9-
    • InChI Key: HQULZCASURMKEF-YJYORMKMSA-N
    • SMILES: BrC1C=CC2C(C=1)=C/C(=C1\C=C(/C(=C/C3=CC=CN3)/N\1)OC)/N=2

Computed Properties

  • Exact Mass: 367.03202Da
  • Monoisotopic Mass: 367.03202Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 765
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49.4Ų
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